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Compound of Interest

Compound Name: Cc-401

Cat. No.: B1310489

Technical Support Center: CC-401 (Indisulam)

Welcome to the technical support center for CC-401 (Indisulam). This guide provides detailed
information on the solubility of CC-401 in DMSO and aqueous buffers, along with
troubleshooting advice and experimental protocols to ensure successful use in your research.

Frequently Asked Questions (FAQs)

Q1: What is CC-401?

Al: CC-401, also known as Indisulam or E-7070, is a sulfonamide compound with anticancer
activity.[1] It functions as a "molecular glue" that induces the proteasomal degradation of the
MRNA splicing factor RBM39 (RNA-Binding Motif Protein 39) by recruiting it to the DCAF15 E3
ubiquitin ligase complex.[2][3] This leads to widespread changes in pre-mRNA splicing, cell
cycle arrest, and apoptosis in cancer cells.[4][5]

Q2: What is the primary solvent for dissolving CC-401?

A2: The recommended primary solvent for CC-401 is Dimethyl Sulfoxide (DMSO).[1] It is highly
soluble in DMSO, allowing for the preparation of concentrated stock solutions.

Q3: Can | dissolve CC-401 directly in aqueous buffers like PBS or cell culture media?

A3: No, CC-401 is sparingly soluble in aqueous buffers.[1] To prepare an aqueous working
solution, you must first dissolve the compound in 100% DMSO to create a stock solution and
then dilute this stock into the aqueous buffer of your choice.[1]
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Q4: How stable is CC-401 in solution?

A4:. CC-401 is stable as a crystalline solid for at least four years when stored at -20°C.[1]
DMSO stock solutions can be stored at -20°C for extended periods. However, aqueous working
solutions are not stable and it is recommended to not store them for more than one day.[1] For
best results, prepare fresh aqueous dilutions for each experiment.

Solubility Data

The solubility of CC-401 can vary slightly between suppliers and batches. The following table
summarizes solubility data from available sources.

Maximum Maximum
Solvent/Buffer . .
Concentration Concentration Source Notes
System
(mg/mL) (mM)
Purge with inert
100% DMSO ~30 - 38.58 ~100 [1] gas for best
results.
100% Dimethyl )
) An alternative
Formamide ~30 ~77.7 [1] )
organic solvent.
(DMF)
Prepared by
1:4 DMSO:PBS S
~0.2 ~0.52 [1] diluting a DMSO
(pH 7.2)

stock.

Molecular Weight of CC-401 (Indisulam): 385.8 g/mol [1]

Experimental Protocols & Troubleshooting
Protocol 1: Preparation of a 100 mM CC-401 Stock
Solution in DMSO

This protocol details the steps to prepare a concentrated stock solution, which is the essential
first step for most experiments.
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Preparation

Start: Equilibrate CC-401
powder to room temp.

'

Weigh desired mass
of CC-401 powder.

y

Add appropriate volume of
100% DMSO to achieve 100 mM.
(e.g., 259.2 pL for 10 mg)

'

Vortex and/or sonicate
gently at room temperature
until fully dissolved.

Stovage

Aliquot into single-use tubes
to avoid freeze-thaw cycles.

'

Store at -20°C, protected
from light.

End: Stock solution ready.

Click to download full resolution via product page

Workflow for preparing a CC-401 DMSO stock solution.
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Methodology:

Equilibrate: Allow the vial of solid CC-401 to warm to room temperature before opening to
prevent condensation.

e Weigh: In a sterile environment, weigh the desired amount of CC-401 powder. For example,
10 mg.

e Add Solvent: Add the calculated volume of 100% DMSO to the solid. To make a 100 mM
solution with 10 mg of CC-401 (MW: 385.8 g/mol ), you would add 259.2 yL of DMSO.

o Dissolve: Vortex the solution. If necessary, gently sonicate the vial in a water bath until all the
solid has dissolved and the solution is clear.

» Store: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw
cycles. Store the aliquots at -20°C.

Troubleshooting Guide

This guide addresses common issues encountered when preparing and using CC-401
solutions.
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Issue: Precipitate forms after
diluting DMSO stock into
aqueous buffer.

Is the final DMSO
concentration >1%?

High DMSO concentration can be

toxic to cells and affect solubility. The aqueous solubility limit
Solution: Lower the final DMSO may have been exceeded.
concentration (typically <0.5%).

Did you add the aqueous
buffer to the DMSO stock?

This can cause localized high
concentrations and precipitation.

Solution: Always add the DMSO stock Solution may be supersaturated.
to the aqueous buffer while vortexing.

Troubleshooting Steps:
1. Prepare a more dilute stock in DMSO.

2. Warm the final solution to 37°C.
3. Vortex vigorously during dilution.
4. Do not store aqueous solutions.

Click to download full resolution via product page

Troubleshooting flowchart for CC-401 precipitation issues.
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Mechanism of Action: RBM39 Degradation

CC-401 acts as a molecular glue, inducing the degradation of RBM39, which is a key protein
involved in pre-mRNA splicing. This targeted degradation leads to downstream anti-tumor
effects.

Molecular Glue Action

bibds DCAF15 )

(E3 Ligase Substrate Receptor)
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Mechanism of action of CC-401 (Indisulam).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cc-401 solubility in DMSO and aqueous buffers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310489#cc-401-solubility-in-dmso-and-aqueous-
buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1310489#cc-401-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/product/b1310489#cc-401-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/product/b1310489#cc-401-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/product/b1310489#cc-401-solubility-in-dmso-and-aqueous-buffers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1310489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

